1-(2,3,5,6-tetramethylbenzenesulfonyl)azepane

• IUPAC Name: 1-(2,3,5,6-tetramethylphenyl)sulfonylazepane
• InChI: InChI=1S/C16H25NO2S/c1-12-11-13(2)15(4)16(14(12)3)20(18,19)17-9-7-5-6-8-10-17/h11H,5-10H2,1-4H3
• InChI Key: SDBWJDMCQNKOAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)N2CCCCCC2)C)C
• Molecular Formula: C16H25NO2S
• Molecular Weight: 295.4 g/mol
• CAS No.: 835888-65-8

Description

1-(2,3,5,6-tetramethylbenzenesulfonyl)azepane is a useful research compound. Its molecular formula is C16H25NO2S and its molecular weight is 295.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Drug Development

Chemical synthesis research has explored the use of sulfone derivatives for the resolution of specific antiandrogens, demonstrating their utility in the development of enantiomerically pure compounds. This process involves chromatographic separation and hydrolysis, underscoring the relevance of sulfone derivatives in medicinal chemistry for enhancing drug efficacy and specificity (Tucker & Chesterson, 1988).

Organic Chemistry and Catalysis

In the realm of organic chemistry, sulfone derivatives serve as pivotal intermediates in Julia-Kocienski olefination reactions, facilitating the synthesis of complex molecules. This method has been applied to generate methoxylated stilbenes and other alkenes, illustrating the versatility of sulfones in constructing diverse chemical structures (Alonso et al., 2005).

Material Science and Engineering

Sulfone derivatives are instrumental in the development of advanced materials, such as polymer electrolyte membranes for fuel cells. These membranes exhibit exceptional thermal stability, mechanical integrity, and proton conductivity, making them suitable for high-temperature applications. Such innovations highlight the potential of sulfone derivatives in enhancing the performance and efficiency of energy conversion devices (Pefkianakis et al., 2005).

Environmental Applications

Research on sulfonated poly(ether sulfone)s for anion exchange membranes has demonstrated their efficacy in water purification technologies. These membranes combine high conductivity with excellent thermal and chemical stability, offering promising solutions for desalination and wastewater treatment processes (Wang et al., 2015).